Methyl 4-{[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]carbamoyl}benzoate

• IUPAC Name: methyl 4-[[2-(furan-2-yl)-2-thiophen-3-ylethyl]carbamoyl]benzoate
• InChI: InChI=1S/C19H17NO4S/c1-23-19(22)14-6-4-13(5-7-14)18(21)20-11-16(15-8-10-25-12-15)17-3-2-9-24-17/h2-10,12,16H,11H2,1H3,(H,20,21)
• InChI Key: MRNYKEFHJVRRIT-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)C(=O)NCC(C2=CSC=C2)C3=CC=CO3
• Molecular Formula: C19H17NO4S
• Molecular Weight: 355.4 g/mol
• CAS No.: 2097868-69-2

Description

Methyl 4-{[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]carbamoyl}benzoate, also known as MBFTC, is a chemical compound that has been widely used in scientific research. It is a potent inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is known to play a key role in the development of inflammation and pain.

Scientific Research Applications

Chemical Synthesis and Reactions

• Synthesis Routes and Reactivity : Research has explored convenient routes for synthesizing furan- and thiophen-2-carboxylic acids and their derivatives, which are structurally related to the subject compound. These studies highlight the reactivity of these compounds, especially under conditions involving halogenation and bromination, providing insights into the synthesis of complex molecules like Methyl 4-{[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]carbamoyl}benzoate (Chadwick et al., 1973).

• Potential in Medicinal Chemistry : Some derivatives of furan and thiophene have been studied for their potential in medicinal chemistry, such as in the synthesis of compounds with antagonistic activity against human leukotriene B4 receptors (Ando et al., 2004). Although not directly about this compound, this study indicates the broader applicability of structurally similar compounds in drug discovery.

Material Science and Electrochemical Properties

• Polymer Synthesis and Electrochromic Properties : Research on novel donor–acceptor type monomers, including derivatives of thiophene, provides insights into the synthesis and characterization of polymers with potential electrochemical and electrochromic applications. These studies are relevant to understanding the properties of related compounds like this compound (Hu et al., 2013).

• Catalysis and Reaction Pathways : Investigations into the Diels–Alder and dehydrative aromatization reactions involving furan derivatives provide valuable knowledge about reaction mechanisms and catalysis. This research is critical in understanding the potential pathways and reactions that compounds like this compound could undergo (Pacheco et al., 2015).